Cas no 62237-06-3 (1-Butanol, 4-[[3-(diethylamino)propyl]methylamino]-)

• Product Name: 1-Butanol, 4-[[3-(diethylamino)propyl]methylamino]-
• CAS No: 62237-06-3
• MF: C₁₂H₂₈N₂O
• MW: 216.363523483276
• CID: 453028
• PubChem ID: 12721798
• Update Time: 2025-04-19

1-Butanol, 4-[[3-(diethylamino)propyl]methylamino]- Chemical and Physical Properties

Names and Identifiers

• 1-Butanol, 4-[[3-(diethylamino)propyl]methylamino]-
• 4-[3-(diethylamino)propyl-methylamino]butan-1-ol
• DTXSID20508078
• 62237-06-3
• SCHEMBL11723112
• 4-{[3-(DIETHYLAMINO)PROPYL](METHYL)AMINO}BUTAN-1-OL

• Inchi： 1S/C12H28N2O/c1-4-14(5-2)11-8-10-13(3)9-6-7-12-15/h15H,4-12H2,1-3H3
• InChI Key： OAUXOCLCKBGTLR-UHFFFAOYSA-N
• SMILES： OCCCCN(C)CCCN(CC)CC

Computed Properties

• Exact Mass: 216.22034
• Monoisotopic Mass: 216.220163521g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 10
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 26.7Ų

Experimental Properties

• PSA: 26.71